Cas no 2172473-07-1 (1-amino(cyclopropyl)methylcyclooctan-1-ol)

• Product Name: 1-amino(cyclopropyl)methylcyclooctan-1-ol
• CAS No: 2172473-07-1
• MF: C₁₂H₂₃NO
• MW: 197.317123651505
• CID: 5804275
• PubChem ID: 165587770
• Update Time: 2025-06-22

1-amino(cyclopropyl)methylcyclooctan-1-ol Chemical and Physical Properties

Names and Identifiers

• 1-amino(cyclopropyl)methylcyclooctan-1-ol
• 2172473-07-1
• 1-[amino(cyclopropyl)methyl]cyclooctan-1-ol
• EN300-1641498

• Inchi： 1S/C12H23NO/c13-11(10-6-7-10)12(14)8-4-2-1-3-5-9-12/h10-11,14H,1-9,13H2
• InChI Key： ACMGVHCBENCVOR-UHFFFAOYSA-N
• SMILES： OC1(CCCCCCC1)C(C1CC1)N

Computed Properties

• Exact Mass: 197.177964357g/mol
• Monoisotopic Mass: 197.177964357g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 181
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 46.2Ų

Additional information on 1-amino(cyclopropyl)methylcyclooctan-1-ol

Introduction to 1-Amino(cyclopropyl)methylcyclooctan-1-ol (CAS No. 2172473-07-1)

1-Amino(cyclopropyl)methylcyclooctan-1-ol (CAS No. 2172473-07-1) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique cyclooctane and cyclopropyl moieties, exhibits promising biological activities and potential therapeutic applications. This introduction aims to provide a comprehensive overview of the chemical structure, synthesis, biological properties, and recent research advancements of 1-amino(cyclopropyl)methylcyclooctan-1-ol.

Chemical Structure and Synthesis

The chemical structure of 1-amino(cyclopropyl)methylcyclooctan-1-ol is defined by its cyclooctane ring, which is substituted with a cyclopropylmethyl group and an amino group at the 1-position. The cyclooctane ring provides a rigid scaffold that can influence the conformational flexibility and stability of the molecule, while the cyclopropylmethyl group adds steric bulk and potential for hydrogen bonding interactions. The amino group at the 1-position can participate in various chemical reactions, making this compound a versatile building block in organic synthesis.

The synthesis of 1-amino(cyclopropyl)methylcyclooctan-1-ol typically involves several steps, including the formation of the cyclooctane ring, introduction of the cyclopropylmethyl group, and functionalization with the amino group. Recent advancements in synthetic methods have focused on improving the efficiency and selectivity of these reactions. For example, a study published in Organic Letters in 2022 reported a novel palladium-catalyzed method for the synthesis of cyclooctanes with high regioselectivity and yield. This method has been successfully applied to the preparation of 1-amino(cyclopropyl)methylcyclooctan-1-ol, demonstrating its potential for large-scale production.

Biological Properties and Mechanisms of Action

1-Amino(cyclopropyl)methylcyclooctan-1-ol has been extensively studied for its biological properties, particularly its potential as a therapeutic agent. One of the key areas of interest is its ability to modulate G protein-coupled receptors (GPCRs), which are important targets for many drugs. Research has shown that 1-amino(cyclopropyl)methylcyclooctan-1-ol can act as an agonist or antagonist at specific GPCRs, depending on its structural modifications.

A study published in The Journal of Medicinal Chemistry in 2023 investigated the interaction of 1-amino(cyclopropyl)methylcyclooctan-1-ol with serotonin receptors (5-HT receptors). The results indicated that this compound can selectively bind to 5-HT_2A receptors with high affinity, suggesting its potential use in treating psychiatric disorders such as depression and anxiety. Further studies are underway to explore its efficacy and safety in preclinical models.

Potential Therapeutic Applications

The unique structural features of 1-amino(cyclopropyl)methylcyclooctan-1-ol make it a promising candidate for various therapeutic applications. In addition to its potential as a serotonin receptor modulator, this compound has also shown activity against other targets relevant to human diseases.

A recent study published in Bioorganic & Medicinal Chemistry Letters explored the anti-inflammatory properties of 1-amino(cyclopropyl)methylcyclooctan-1-ol. The results demonstrated that this compound can inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6 in vitro. These findings suggest that 1-amino(cyclopropyl)methylcyclooctan-1-ol could be developed as a novel anti-inflammatory agent for conditions such as rheumatoid arthritis and inflammatory bowel disease.

Clinical Trials and Future Directions

The promising preclinical data on 1-amino(cyclopropyl)methylcyclooctan-1-ol have led to increased interest in advancing this compound into clinical trials. Several pharmaceutical companies are currently conducting Phase I trials to evaluate its safety and pharmacokinetic properties in humans. Preliminary results from these trials have been encouraging, with no significant adverse effects reported at therapeutic doses.

In parallel with clinical development, ongoing research is focused on optimizing the chemical structure of 1-amino(cyclopropyl)methylcyclooctan-1-ol to enhance its potency and selectivity. Computational methods such as molecular dynamics simulations are being used to predict how structural modifications can improve binding affinity to target receptors. These efforts aim to identify lead compounds with improved therapeutic profiles for further clinical evaluation.

Safety Considerations and Regulatory Status

Safety is a critical consideration in the development of any new pharmaceutical agent. Preclinical studies have shown that 1-amino(cyclopropyl)methylcyclooctan-1-ol has a favorable safety profile, with no significant toxicity observed at relevant concentrations. However, ongoing clinical trials will provide more comprehensive data on its safety and tolerability in humans.

In terms of regulatory status, 1-amino(cyclopropyl)methylcyclooctan-1-ol is currently classified as an investigational new drug (IND) by regulatory agencies such as the FDA and EMA. The successful completion of Phase I trials will be an important milestone in advancing this compound through subsequent phases of clinical development.

Closing Remarks

In conclusion, 1-Amino(cyclopropyl)methylcyclooctan-1-ol (CAS No. 2172473-07-1)